Cas no 364794-76-3 (PIPERAZINE, 1-[(5-BROMO-2-PYRIDINYL)METHYL]-4-ETHYL-)
Piperazine, 1-[(5-bromo-2-pyridinyl)methyl]-4-ethyl-, is a brominated pyridine-substituted piperazine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a piperazine core functionalized with a 5-bromo-2-pyridinylmethyl group and an ethyl substituent, enhancing its reactivity and binding affinity in molecular interactions. Its structural properties make it a valuable intermediate in the synthesis of biologically active compounds, particularly in the development of receptor-targeting agents. The bromine atom offers versatility for further derivatization via cross-coupling reactions, while the piperazine moiety contributes to improved solubility and pharmacokinetic profiles. This compound is suited for exploratory studies in medicinal chemistry and drug discovery.
364794-76-3 structure
Product Name:PIPERAZINE, 1-[(5-BROMO-2-PYRIDINYL)METHYL]-4-ETHYL-
CAS No:364794-76-3
MF:C12H18BrN3
MW:284.195421695709
CID:3495299
PubChem ID:23437841
Update Time:2025-05-20
PIPERAZINE, 1-[(5-BROMO-2-PYRIDINYL)METHYL]-4-ETHYL- Chemical and Physical Properties
Names and Identifiers
-
- PIPERAZINE, 1-[(5-BROMO-2-PYRIDINYL)METHYL]-4-ETHYL-
- 1-((5-bromopyridin-2-yl)methyl)-4-ethylpiperazine
- DTXSID901234590
- 364794-76-3
- SCHEMBL5254916
- WS-02842
- E74099
- 1-[(5-bromo-2-pyridinyl)methyl]-4-ethylpiperazine
- 1-[(5-bromopyridin-2-yl)methyl]-4-ethylpiperazine
- MFCD26978733
- DB-161994
-
- Inchi: 1S/C12H18BrN3/c1-2-15-5-7-16(8-6-15)10-12-4-3-11(13)9-14-12/h3-4,9H,2,5-8,10H2,1H3
- InChI Key: QTZFSHGQWJKTPY-UHFFFAOYSA-N
- SMILES: N1(CC2=NC=C(Br)C=C2)CCN(CC)CC1
Computed Properties
- Exact Mass: 283.06841Da
- Monoisotopic Mass: 283.06841Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 19.4Ų
PIPERAZINE, 1-[(5-BROMO-2-PYRIDINYL)METHYL]-4-ETHYL- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1235737-100mg |
1-((5-bromopyridin-2-yl)methyl)-4-ethylpiperazine |
364794-76-3 | 96% | 100mg |
$355 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1235737-250mg |
1-((5-bromopyridin-2-yl)methyl)-4-ethylpiperazine |
364794-76-3 | 96% | 250mg |
$590 | 2023-05-17 | |
| eNovation Chemicals LLC | Y1235737-1g |
1-((5-bromopyridin-2-yl)methyl)-4-ethylpiperazine |
364794-76-3 | 96% | 1g |
$1115 | 2023-05-17 | |
| Aaron | AR01KZQB-100mg |
1-((5-bromopyridin-2-yl)methyl)-4-ethylpiperazine |
364794-76-3 | 96% | 100mg |
$301.00 | 2023-12-14 | |
| Aaron | AR01KZQB-250mg |
1-((5-bromopyridin-2-yl)methyl)-4-ethylpiperazine |
364794-76-3 | 96% | 250mg |
$546.00 | 2023-12-14 | |
| Aaron | AR01KZQB-500mg |
1-((5-bromopyridin-2-yl)methyl)-4-ethylpiperazine |
364794-76-3 | 96% | 500mg |
$762.00 | 2023-12-14 | |
| Aaron | AR01KZQB-1g |
1-((5-bromopyridin-2-yl)methyl)-4-ethylpiperazine |
364794-76-3 | 96% | 1g |
$1086.00 | 2023-12-14 | |
| Aaron | AR01KZQB-2g |
1-((5-bromopyridin-2-yl)methyl)-4-ethylpiperazine |
364794-76-3 | 96% | 2g |
$2017.00 | 2023-12-14 | |
| A2B Chem LLC | BA57943-1mg |
1-((5-bromopyridin-2-yl)methyl)-4-ethylpiperazine |
364794-76-3 | 1mg |
$73.00 | 2024-04-20 | ||
| A2B Chem LLC | BA57943-2mg |
1-((5-bromopyridin-2-yl)methyl)-4-ethylpiperazine |
364794-76-3 | 2mg |
$86.00 | 2024-04-20 |
PIPERAZINE, 1-[(5-BROMO-2-PYRIDINYL)METHYL]-4-ETHYL- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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